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Compound of Interest

Compound Name: 1-Bromooctane

Cat. No.: B094149

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-bromooctane (CAS 111-83-1), a
versatile alkyl halide widely utilized in organic synthesis. This document details its
physicochemical properties, spectral data, safety and handling protocols, and key experimental
procedures for its synthesis and common reactions.

Core Data Presentation

Quantitative data for 1-bromooctane has been compiled and structured in the tables below for
ease of reference and comparison.

Table 1: Physicochemical Properties of 1-Bromooctane
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Property Value Source(s)
Molecular Formula CsH17Br [1]
Molecular Weight 193.12 g/mol [2]

CAS Number 111-83-1 [1]
Appearance Colorless to pale yellow liquid

Odor Characteristic

Melting Point -55 °C

Boiling Point 201-202 °C (at 1013 mbar)

Density 1.118 g/mL at 25 °C

Vapor Density

6.7 (vs air)

Vapor Pressure

0.34 mmHg at 25 °C

Refractive Index (n20/D)

1.452

Flash Point

80 °C (closed cup)

Solubility

Insoluble in water; soluble in

organic solvents.

Table 2: Spectral Data Summary for 1-Bromooctane
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Spectroscopic Technique

Key Features and
. Source(s)
Observations

Spectrum available, showing

1H NMR characteristic peaks for the
octyl chain protons.
13C NMR Spectrum available.

Infrared (IR) Spectroscopy

Spectrum available, showing
characteristic C-H and C-Br
stretching and bending

vibrations.

Mass Spectrometry (MS)

Mass spectrum available,
showing the molecular ion
peak and characteristic

fragmentation pattern.

Raman Spectroscopy

Spectrum available.

Table 3: Safety and Hazard Information for 1-

Bromooctane

Hazard Category

GHS Classification and
. Source(s)
Precautionary Statements

Physical Hazards

Combustible Liquid

Health Hazards

Causes skin irritation. Causes

serious eye irritation.

Environmental Hazards

H410: Very toxic to aquatic life
with long lasting effects. P273:
) o ] Avoid release to the
Very toxic to aquatic life with )
) environment. P391: Collect
long lasting effects. ) ]
spillage. P501: Dispose of
contents/container to an

approved waste disposal plant.

Signal Word

Warning
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Experimental Protocols

Detailed methodologies for the synthesis of 1-bromooctane and its application in two
fundamental organic reactions are provided below.

Protocol 1: Synthesis of 1-Bromooctane from 1-Octanol

This protocol describes the synthesis of 1-bromooctane via the reaction of 1-octanol with
hydrobromic acid and sulfuric acid.

Materials:

e 1-Octanol

e Sodium bromide (NaBr)

o Concentrated sulfuric acid (H2SOa)

o Water

e 10% Sodium carbonate solution

e Anhydrous sodium sulfate

» Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus
Procedure:

« In a round-bottom flask, dissolve sodium bromide in water and then add 1-octanol.
e Slowly add concentrated sulfuric acid to the mixture while cooling the flask in an ice bath.
e Heat the mixture to reflux and maintain for 7-8 hours.

o After cooling, dilute the mixture with water and transfer to a separatory funnel.

o Separate the organic layer and wash it sequentially with water, concentrated sulfuric acid,
water again, and finally with a 10% sodium carbonate solution.
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» Dry the organic layer over anhydrous sodium sulfate.

» Purify the product by distillation, collecting the fraction boiling at 196-200 °C. The expected
yield is over 90%.

Protocol 2: Grignard Reaction of 1-Bromooctane with
Acetone

This protocol outlines the formation of octylmagnesium bromide and its subsequent reaction
with acetone to form 2-methyl-2-nonanol. This procedure is adapted from a comparative
protocol for bromooctane isomers.

Materials:

1-Bromooctane

e Magnesium turnings

e Anhydrous diethyl ether

¢ lodine (crystal)

o Acetone (anhydrous)

e Saturated aqueous ammonium chloride solution

e Anhydrous sodium sulfate

e Three-necked flask, reflux condenser, dropping funnel, magnetic stirrer
Procedure:

e Grignard Reagent Formation:

o In a flame-dried, three-necked flask under a nitrogen atmosphere, add magnesium
turnings (1.2 equivalents).

o Add a small crystal of iodine to activate the magnesium.
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o In a dropping funnel, prepare a solution of 1-bromooctane (1.0 equivalent) in anhydrous
diethyl ether.

o Add a small portion of the 1-bromooctane solution to the magnesium and initiate the
reaction, with gentle heating if necessary.

o Once the reaction starts (indicated by cloudiness and gentle boiling of the ether), add the
remaining 1-bromooctane solution dropwise to maintain a gentle reflux.

o After the addition is complete, continue to reflux the mixture until most of the magnesium
is consumed (approximately 1-2 hours).

e Reaction with Acetone:
o Cool the Grignard reagent solution to 0 °C in an ice bath.

o Add a solution of anhydrous acetone (1.0 equivalent) in anhydrous diethyl ether dropwise
to the cold, stirring Grignard reagent.

o After the addition, allow the reaction to warm to room temperature and stir for 1 hour.
e Work-up and Isolation:

o Quench the reaction by the slow addition of a saturated aqueous ammonium chloride

solution.
o Separate the organic layer, and extract the aqueous layer with diethyl ether.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to obtain the crude product, 2-methyl-2-nonanol.

Protocol 3: Williamson Ether Synthesis of Ethyl Octyl
Ether

This protocol details the synthesis of ethyl octyl ether using 1-bromooctane and sodium
ethoxide.

Materials:
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1-Bromooctane

21% Sodium ethoxide in ethanol solution

5-mL reaction vial with spin vane

Heating block

Procedure:

Place 3.0 mL of the 21% sodium ethoxide solution into a 5-mL vial containing a spin vane.

Add 1.0 mL of 1-bromooctane to the vial and immediately seal it.

Place the reaction vial in a heating block pre-heated to 120 °C.

The reaction will proceed via an SN2 mechanism to form ethyl octyl ether. A small amount of
1-octene may be formed as an elimination byproduct.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key workflows and
relationships involving 1-bromooctane.

1-Octanol
HBr/ H2S04

Distillation

Purification Pure 1-Bromooctane

Crude 1-Bromooctane

Click to download full resolution via product page

Synthesis Workflow for 1-Bromooctane
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Williamson Ether Synthesis Signaling Pathway
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Applications in Organic Synthesis
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Logical Relationships of 1-Bromooctane in Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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